N1-(6-bromopyridin-2-yl)propane-1,3-diamine dihydrochloride

Specification

• Molecular Formula: C8H14BrCl2N3
• Molecular Weight: 303.02 g/mol
• IUPAC Name: N'-(6-bromopyridin-2-yl)propane-1,3-diamine;dihydrochloride
• Standard InChI: InChI=1S/C8H12BrN3.2ClH/c9-7-3-1-4-8(12-7)11-6-2-5-10;;/h1,3-4H,2,5-6,10H2,(H,11,12);2*1H
• Standard InChI Key: NGKMVXBFKVRPDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)NCCCN.Cl.Cl

Introduction

N1-(6-bromopyridin-2-yl)propane-1,3-diamine dihydrochloride is a complex organic compound with the molecular formula C8H12BrN3·2HCl. It features a bromine atom on the pyridine ring and two amine functional groups attached to a propane chain, making it a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals. This compound's unique structure enhances its reactivity and ability to form stable complexes with metal ions, which is crucial in catalysis and various chemical processes.

Synthesis:

The synthesis of N1-(6-bromopyridin-2-yl)propane-1,3-diamine dihydrochloride involves multiple steps, often utilizing continuous flow reactors in industrial settings to improve yield and consistency. Common reagents include hydrogen peroxide for oxidation and sodium borohydride for reduction.

Applications:

• Pharmaceuticals and Agrochemicals: It serves as an intermediate in the synthesis of these compounds due to its ability to form metal complexes, which is valuable in catalysis.

• Medicinal Chemistry: The compound has been explored for its potential role as a ligand in drug development, particularly targeting neurological and cardiovascular conditions.

Biological Activity and Research Findings

Research indicates that N1-(6-bromopyridin-2-yl)propane-1,3-diamine dihydrochloride exhibits biological activity beneficial in medicinal chemistry. Its metal complexes have shown promise in biological assays, suggesting potential influence on biological pathways through metal-mediated mechanisms.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Applications
N1-(6-bromopyridin-2-yl)propane-1,3-diamine dihydrochloride	C8H12BrN3·2HCl	Not specified	Pharmaceuticals, Agrochemicals, Medicinal Chemistry
1-(6-Bromopyridin-2-yl)ethan-1-amine dihydrochloride	C7H11BrCl2N2	273.98 g/mol	Various chemical reactions, potential biological applications
6-Bromopyridine-2,3-diamine	C5H6BrN3	188.03 g/mol	Chemical synthesis, potential biological activity